Cas no 40046-30-8 (3,5-Dimethylphenyl isothiocyanate)
40046-30-8 structure
Product Name:3,5-Dimethylphenyl isothiocyanate
CAS No:40046-30-8
MF:C9H9NS
MW:163.239460706711
MDL:MFCD00041082
CID:89411
PubChem ID:354333259
Update Time:2025-04-18
3,5-Dimethylphenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethylisothiocyanatobenzene
- 3,5-Dimethylphenyl isothiocyanate
- 1-isothiocyanato-3,5-dimethylbenzene
- 3,5-dimethylbenzenisothiocyanate
- 3,5-dimethylisothiocyanate
- Isothiocyanic Acid 3,5-Dimethylphenyl Ester
- 3,5-dimethylphenylisothiocyanate
- DSMXCADWIFIJEX-UHFFFAOYSA-N
- 3,5-Xylyl isothiocyanate
- SBB087726
- STL299666
- 1-isothiocyanato-3,5-dimethyl-benzene
- NE10965
- 1-Isothiocyanato-3,5-dimethylbenzene #
- D4944
- ST50824852
- A824869
- SCHEMBL1020699
- FT-0614699
- H11297
- DTXSID30193111
- SY048336
- FT-0614692
- EN300-01238
- LS-13608
- MFCD00041082
- J-802106
- 40046-30-8
- AKOS001027769
- DB-022102
- DTXCID40115602
- 671-053-0
- QBA04630
-
- MDL： MFCD00041082
- Inchi： 1S/C9H9NS/c1-7-3-8(2)5-9(4-7)10-6-11/h3-5H,1-2H3
- InChI Key： DSMXCADWIFIJEX-UHFFFAOYSA-N
- SMILES： S=C=NC1C=C(C)C=C(C)C=1
- BRN： 6856812
Computed Properties
- Exact Mass: 163.04600
- Monoisotopic Mass: 163.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.1
- Topological Polar Surface Area: 44.4
Experimental Properties
- Color/Form: liquid
- Density: 1.01 g/cm3
- Melting Point: No data available
- Boiling Point: 140 °C
- Flash Point: 127.3±32.1 °C
- Refractive Index: 1.6190
- PSA: 44.45000
- LogP: 3.03770
- Sensitiveness: Moisture Sensitive
- Solubility: Hydrolyzable
3,5-Dimethylphenyl isothiocyanate Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：warning
- Hazard Statement： H331,H302,H312,H314,H318
-
Warning Statement：
P260,P303
P361
P353,P305
P351
P338,P301
P330
P331,P405,P501A - Hazardous Material transportation number：2810
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：III
- Safety Term：6.1
- Packing Group：III
- Hazard Level：6.1
- Storage Condition：Store at 4°C,-4At ℃Store…Better
3,5-Dimethylphenyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3,5-Dimethylphenyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CR048-1g |
3,5-Dimethylphenyl isothiocyanate |
40046-30-8 | 97.0%(GC) | 1g |
￥323.0 | 2022-06-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D854695-1g |
3,5-Dimethylphenyl Isothiocyanate |
40046-30-8 | 98% | 1g |
608.40 | 2021-05-17 | |
| TRC | D688323-250mg |
3,5-Dimethylphenyl Isothiocyanate |
40046-30-8 | 250mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D688323-500mg |
3,5-Dimethylphenyl Isothiocyanate |
40046-30-8 | 500mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D688323-2.5g |
3,5-Dimethylphenyl Isothiocyanate |
40046-30-8 | 2.5g |
$ 95.00 | 2022-06-05 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R029752-100g |
3,5-Dimethylphenyl isothiocyanate |
40046-30-8 | 97% | 100g |
￥7910 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R029752-25g |
3,5-Dimethylphenyl isothiocyanate |
40046-30-8 | 97% | 25g |
￥2472 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R029752-5g |
3,5-Dimethylphenyl isothiocyanate |
40046-30-8 | 97% | 5g |
￥729 | 2024-05-23 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D140548-100g |
3,5-Dimethylphenyl isothiocyanate |
40046-30-8 | ≥97% | 100g |
¥6591.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D140548-25g |
3,5-Dimethylphenyl isothiocyanate |
40046-30-8 | ≥97% | 25g |
¥2059.90 | 2023-09-03 |
3,5-Dimethylphenyl isothiocyanate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:40046-30-8)3,5-Dimethylphenyl isothiocyanate
Order Number:A824869
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):332.0
Email:sales@amadischem.com
3,5-Dimethylphenyl isothiocyanate Related Literature
-
Begur Vasanthkumar Varun,Ankush Sood,Kandikere Ramaiah Prabhu RSC Adv. 2014 4 60798
40046-30-8 (3,5-Dimethylphenyl isothiocyanate) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:40046-30-8)3,5-Dimethylphenyl isothiocyanate
Purity:99%
Quantity:25g
Price ($):332.0